Cas no 1804375-49-2 (4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1804375-49-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807208
• Update Time: 2025-11-02

4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-6(7(10)11)4(3-15)2-5(16-8)9(12,13)14/h2,7H,1H3
• InChI Key： AEQVDLWGGZXDHI-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(F)(F)F)C=C1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

Comprehensive Guide to 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1804375-49-2)

4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1804375-49-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and crop protection. With its unique structural features, including cyano, difluoromethyl, and trifluoromethyl groups, this molecule exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry.

The fluorinated pyridine scaffold is a hot topic in modern chemistry due to its ability to enhance the bioavailability and metabolic stability of bioactive molecules. Researchers are particularly interested in 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine for its potential role in developing new antiviral agents and herbicides. The presence of multiple fluorine atoms in the molecule contributes to its lipophilicity, which is a critical factor in drug design and agrochemical formulations.

One of the most frequently asked questions about CAS No. 1804375-49-2 is its synthetic route and scalability. The compound can be synthesized through a series of nucleophilic substitution and cross-coupling reactions, often involving palladium catalysts. Its methoxy and cyano groups provide versatile handles for further functionalization, making it a popular choice for medicinal chemists exploring structure-activity relationships (SAR).

In the context of green chemistry, researchers are investigating eco-friendly methods to produce 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic processes have shown promise in reducing the environmental footprint of its synthesis. This aligns with the growing demand for sustainable chemical practices in the pharmaceutical and agrochemical industries.

The market demand for fluorinated pyridines like CAS No. 1804375-49-2 is on the rise, driven by their applications in next-generation crop protection products and small-molecule therapeutics. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation in these fields. Its stability under various conditions also makes it suitable for long-term storage and transportation.

Another area of interest is the biological activity of 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine. Preliminary studies suggest that it may interact with specific enzyme targets involved in disease pathways, though further research is needed to confirm its efficacy and safety. The compound’s structural novelty positions it as a candidate for patent-protected innovations, attracting investment from biotech and agrochemical firms.

For laboratories and industrial users, handling CAS No. 1804375-49-2 requires adherence to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under current regulations, its fluorinated nature warrants careful handling to avoid unnecessary exposure.

In summary, 4-Cyano-3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1804375-49-2) represents a cutting-edge chemical intermediate with broad potential in life sciences and agriculture. Its unique molecular architecture and functional groups make it a subject of ongoing research, particularly in the development of novel therapeutics and sustainable agrochemicals. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing chemical innovation.